Cas no 83585-74-4 (1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-ethyl-)

• Product name: 1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-ethyl-
• CAS No: 83585-74-4
• MF: C₁₄H₂₈O₆
• MW: 292.36852
• CID: 668833
• PubChem ID: 20209949

1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13,16-Hexaoxacyclooctadecane, 2-ethyl-
• 2-ethyl-1,4,7,10,13,16-hexaoxacyclooctadecane
• DTXSID10603602
• 83585-74-4
• SCHEMBL823084

• Inchi： InChI=1S/C14H28O6/c1-2-14-13-19-10-9-17-6-5-15-3-4-16-7-8-18-11-12-20-14/h14H,2-13H2,1H3
• InChI Key： CSDNXEHZXUQQRG-UHFFFAOYSA-N
• SMILES： CCC1COCCOCCOCCOCCOCCO1

Computed Properties

• Exact Mass: 292.18858861g/mol
• Monoisotopic Mass: 292.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4Ų